Cas no 2137433-87-3 (Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-)
Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-
-
- Inchi: 1S/C15H21N/c1-11(12-6-3-2-4-7-12)16-15-10-13-8-5-9-14(13)15/h2-4,6-7,11,13-16H,5,8-10H2,1H3/t11?,13-,14-,15?/m1/s1
- InChI Key: PEZTZVJOTPNJTN-INTODGSJSA-N
- SMILES: [C@]12([H])[C@]([H])(C(NC(C3=CC=CC=C3)C)C1)CCC2
Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-696837-0.05g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 0.05g |
$707.0 | 2023-03-10 | ||
| Enamine | EN300-696837-0.1g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 0.1g |
$741.0 | 2023-03-10 | ||
| Enamine | EN300-696837-0.25g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 0.25g |
$774.0 | 2023-03-10 | ||
| Enamine | EN300-696837-0.5g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 0.5g |
$809.0 | 2023-03-10 | ||
| Enamine | EN300-696837-1.0g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-696837-2.5g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 2.5g |
$1650.0 | 2023-03-10 | ||
| Enamine | EN300-696837-5.0g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 5.0g |
$2443.0 | 2023-03-10 | ||
| Enamine | EN300-696837-10.0g |
rac-(1R,5R)-N-(1-phenylethyl)bicyclo[3.2.0]heptan-6-amine |
2137433-87-3 | 10.0g |
$3622.0 | 2023-03-10 |
Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-
Introduction to Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel- (CAS No. 2137433-87-3)
Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-, is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 2137433-87-3, belongs to a class of molecules known for their potential biological activities and pharmacological properties. The intricate bicyclic structure of this compound contributes to its distinct chemical and biological characteristics, making it a subject of extensive research and development.
The bicyclo[3.2.0]heptan-6-amine core is characterized by its fused ring system, which includes a seven-membered ring containing three carbons from the heptane backbone and two additional carbons from the fused cyclopropane ring. This arrangement creates a rigid framework that influences the compound's reactivity and interaction with biological targets. The presence of an amine functional group at the 6-position further enhances its potential as a pharmacophore, enabling various chemical modifications and derivatization strategies.
The N-(1-phenylethyl) substituent attached to the amine group introduces a phenyl ring and an ethyl side chain, which can significantly impact the compound's solubility, metabolic stability, and binding affinity to biological receptors. The stereochemistry specified by (1R,5R)-rel- indicates the relative configuration of the stereocenters in the bicyclic system, which is crucial for maintaining biological activity and avoiding unwanted side effects. This precise stereochemical control is often achieved through advanced synthetic methodologies tailored to construct complex cyclic frameworks.
Recent advancements in synthetic chemistry have enabled the efficient preparation of Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-, allowing researchers to explore its potential applications in drug discovery more thoroughly. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the intricate cyclic core with high enantioselectivity. These methods not only improve yield but also enhance the purity of the final product, ensuring reliable results in subsequent biological evaluations.
The pharmacological profile of this compound has been studied extensively in recent years due to its structural similarity to known bioactive molecules. Initial studies suggest that it may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The unique combination of structural features makes it an attractive candidate for further investigation into its mechanism of action and potential therapeutic benefits.
One of the most compelling aspects of Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel- is its versatility in medicinal chemistry applications. Researchers have explored various derivatives of this compound to optimize its pharmacokinetic properties and enhance its biological activity. For instance, modifications at the phenyl ring or the ethyl side chain can lead to significant changes in potency and selectivity without compromising overall efficacy.
The growing interest in this compound is also driven by its potential as a scaffold for novel drug candidates. The rigid bicyclic structure provides a stable platform for further functionalization, allowing chemists to design molecules with tailored properties for specific therapeutic targets. This flexibility has made it a valuable tool in drug discovery programs aimed at developing next-generation therapeutics.
In conclusion,Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-, identified by CAS number 2137433-87-3, represents a promising area of research in medicinal chemistry due to its unique structural features and potential biological activities. The combination of synthetic advancements and growing interest in heterocyclic compounds ensures that this molecule will continue to be a subject of intense investigation in both academic and industrial settings.
2137433-87-3 (Bicyclo[3.2.0]heptan-6-amine, N-(1-phenylethyl)-, (1R,5R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)